![molecular formula C14H29N3O2 B6201019 tert-butyl 3-[4-(3-aminopropyl)piperazin-1-yl]propanoate CAS No. 2731007-67-1](/img/no-structure.png)
tert-butyl 3-[4-(3-aminopropyl)piperazin-1-yl]propanoate
Overview
Description
Tert-butyl 3-[4-(3-aminopropyl)piperazin-1-yl]propanoate, also known as TBAP, is a synthetic derivative of piperazine, a naturally occurring compound found in plants. TBAP is a versatile compound used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a ligand in metal-catalyzed reactions. TBAP has also been used in pharmaceuticals, as a drug delivery system, and in the formulation of cosmetics.
Scientific Research Applications
Tert-butyl 3-[4-(3-aminopropyl)piperazin-1-yl]propanoate has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis to facilitate the synthesis of various compounds. It has also been used as a catalyst in biochemical reactions, such as the synthesis of peptides and proteins. Furthermore, this compound has been used as a ligand in metal-catalyzed reactions, such as the synthesis of organometallic compounds.
Mechanism of Action
Tert-butyl 3-[4-(3-aminopropyl)piperazin-1-yl]propanoate acts as a proton acceptor in reactions, and it can also act as a nucleophile. In addition, this compound can act as an intermediate in the formation of a variety of compounds, such as amides, esters, and nitriles.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of enzymes such as cytochrome P450 and proteases, which are involved in the metabolism of drugs and other compounds. In addition, this compound has been shown to have anti-inflammatory and anti-bacterial properties, as well as to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using tert-butyl 3-[4-(3-aminopropyl)piperazin-1-yl]propanoate in lab experiments is its versatility. It can be used in a variety of reactions, and it can be used as a reagent, catalyst, or ligand. Furthermore, this compound is relatively easy to synthesize and is readily available. However, one of the main limitations of using this compound is that it is not very soluble in water, which can limit its use in certain types of experiments.
Future Directions
Tert-butyl 3-[4-(3-aminopropyl)piperazin-1-yl]propanoate has a wide range of potential future applications. It could be used in the development of new drugs and drug delivery systems, as well as in the formulation of cosmetics. In addition, this compound could be used in the synthesis of new compounds, such as peptides and proteins, and in the development of new catalysts for organic reactions. Finally, this compound could be used in the development of new materials, such as polymers, for a variety of applications.
Synthesis Methods
Tert-butyl 3-[4-(3-aminopropyl)piperazin-1-yl]propanoate is synthesized by the reaction of tert-butyl chloroformate and 3-aminopropylpiperazine. The reaction is carried out in a solvent such as dichloromethane or toluene, and the product is isolated by recrystallization. The yield of the reaction is typically high, and it can be further improved by the addition of a base, such as triethylamine.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-[4-(3-aminopropyl)piperazin-1-yl]propanoate involves the reaction of tert-butyl 3-bromo propanoate with 4-(3-aminopropyl)piperazine in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 3-bromo propanoate", "4-(3-aminopropyl)piperazine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-bromo propanoate in a suitable solvent (e.g. DMF, DMSO)", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir for a few minutes", "Step 3: Add 4-(3-aminopropyl)piperazine to the reaction mixture and stir for several hours at room temperature", "Step 4: Quench the reaction by adding water and extract the product with an organic solvent (e.g. ethyl acetate)", "Step 5: Purify the product by column chromatography or recrystallization" ] } | |
| 2731007-67-1 | |
Molecular Formula |
C14H29N3O2 |
Molecular Weight |
271.4 |
Purity |
95 |
Origin of Product |
United States |
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